Cas no 88520-97-2 (2,3-dioctylbenzene-1,4-diamine)
88520-97-2 structure
Product Name:2,3-dioctylbenzene-1,4-diamine
2,3-dioctylbenzene-1,4-diamine Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dioctylbenzene-1,4-diamine
- DTXCID4048640
- DTXSID4073700
- 1,4-Benzenediamine, dioctyl-
- 88520-97-2
- SCHEMBL294503
-
- Inchi: 1S/C22H40N2/c1-3-5-7-9-11-13-15-19-20(22(24)18-17-21(19)23)16-14-12-10-8-6-4-2/h17-18H,3-16,23-24H2,1-2H3
- InChI Key: NYKPMDFDQLCJRT-UHFFFAOYSA-N
- SMILES: NC1=CC=C(C(=C1CCCCCCCC)CCCCCCCC)N
Computed Properties
- Exact Mass: 332.319149284Da
- Monoisotopic Mass: 332.319149284Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 14
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 52Ų
2,3-dioctylbenzene-1,4-diamine Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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